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Compound of Interest

Compound Name: Indoxyl acetate

Cat. No.: B016902 Get Quote

An In-depth Technical Guide to the Safe Handling of Indoxyl Acetate Powder

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Indoxyl acetate
powder, a chemical compound frequently utilized in biochemical and microbiological research.

Adherence to these guidelines is crucial to ensure the safety of laboratory personnel and the

integrity of experimental outcomes.

Hazard Identification and Classification
Indoxyl acetate is classified as a hazardous substance. The primary routes of exposure are

inhalation, ingestion, and skin or eye contact.

GHS Hazard Statements:

H302: Harmful if swallowed[1][2][3]

H315: Causes skin irritation[1][2][3][4]

H319: Causes serious eye irritation[1][2][3][4]

H335: May cause respiratory irritation[1][2][3][4]

Signal Word: Warning[1][2]
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Physical and Chemical Properties
A summary of the key physical and chemical properties of Indoxyl acetate is provided in the

table below.

Property Value Source

Appearance
White to off-white crystalline

powder
[1]

Molecular Formula C₁₀H₉NO₂ [3][5]

Molecular Weight 175.18 g/mol [3]

Melting Point 128-130 °C (lit.)

Boiling Point 111 °C / 1.5 mmHg (lit.) [1]

Flash Point 6 °C (lit.) [1]

Solubility

Sparingly soluble in water.

Soluble in ethanol, chloroform,

dichloromethane, and

methanol.

[4][6]

Density 1.255 g/cm³ [1]

Toxicological Data
The toxicological properties of Indoxyl acetate have not been fully investigated. The available

quantitative data is summarized below.

Route of Exposure Species Value Source

Intraperitoneal Mouse LD50: 600 mg/kg [3]

Oral -
Acute toxicity -

Category 4
[1]
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Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.benchchem.com/product/b016902?utm_src=pdf-body
https://www.echemi.com/sds/indoxylacetate-pid_Rock5281.html
https://pubchem.ncbi.nlm.nih.gov/compound/11841
https://static.cymitquimica.com/products/AC/pdf/sds-15666.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/11841
https://www.echemi.com/sds/indoxylacetate-pid_Rock5281.html
https://www.echemi.com/sds/indoxylacetate-pid_Rock5281.html
https://www.fishersci.com/store/msds?partNumber=AC156660010&countryCode=US&language=en
https://www.guidechem.com/encyclopedia/indoxyl-acetate-dic5631.html
https://www.echemi.com/sds/indoxylacetate-pid_Rock5281.html
https://www.benchchem.com/product/b016902?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/11841
https://www.echemi.com/sds/indoxylacetate-pid_Rock5281.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b016902?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Proper handling and storage are paramount to minimizing risks associated with Indoxyl
acetate.

Engineering Controls and Personal Protective
Equipment (PPE)
A risk assessment should be conducted to determine the appropriate controls and PPE.

Control Measure Specification Source

Ventilation

Handle in a well-ventilated

place. Use only outdoors or in

a well-ventilated area.

[1][4]

Eye Protection

Wear tightly fitting safety

goggles with side-shields

conforming to EN 166 (EU) or

NIOSH (US).

[1][4]

Hand Protection

Wear compatible chemical-

resistant gloves. Gloves must

be inspected prior to use.

[1][2][4]

Skin and Body Protection

Wear fire/flame resistant and

impervious clothing. Long-

sleeved clothing is

recommended.

[1][5]

Respiratory Protection

If exposure limits are exceeded

or irritation is experienced, use

a full-face respirator or a dust

mask type N95 (US).

[1]

Handling Procedures
Avoid formation of dust and aerosols.[1][4]

Avoid contact with skin, eyes, and clothing.[2][4]
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Do not breathe dust, fume, gas, mist, vapors, or spray.[1][4]

Use non-sparking tools to prevent fire caused by electrostatic discharge.[1]

Wash hands thoroughly after handling.[1][4]

Do not eat, drink, or smoke when using this product.[2]

Storage Conditions
Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][2][4]

Recommended storage temperature is 2-8°C.[7]

Store locked up.[1][4]

Protect from light, as the substance is light-sensitive.[4][8]

Store apart from incompatible materials such as oxidizing agents.[4][5]

Emergency Procedures
First-Aid Measures
The following table outlines the recommended first-aid procedures in case of exposure.
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Exposure Route First-Aid Protocol Source

Inhalation

Move the victim into fresh air. If

breathing is difficult, give

oxygen. If not breathing, give

artificial respiration and consult

a doctor immediately.

[1][2][4]

Skin Contact

Take off contaminated clothing

immediately. Wash off with

soap and plenty of water. If

skin irritation occurs, get

medical advice/attention.

[1][2][4]

Eye Contact

Rinse cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing. If

eye irritation persists, get

medical advice/attention.

[1][2][4]

Ingestion

Rinse mouth with water. Do not

induce vomiting. Call a doctor

or Poison Control Center

immediately.

[1][2]

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[1]

[4][5]

Hazardous Combustion Products: Carbon monoxide (CO), Carbon dioxide (CO2), and

Nitrogen oxides (NOx).[4][5]

Protective Equipment: Wear a self-contained breathing apparatus and chemical protective

clothing.[1][2][4]

Accidental Release Measures
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Personal Precautions: Avoid dust formation and contact with the substance. Use personal

protective equipment. Ensure adequate ventilation. Remove all sources of ignition.[1][4][5]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

chemical enter drains.[1][4]

Containment and Cleanup: Collect and arrange for disposal. Keep in suitable, closed

containers. Use spark-proof tools and explosion-proof equipment.[1][4]

Disposal Considerations
The material can be disposed of by a licensed chemical destruction plant or by controlled

incineration with flue gas scrubbing.[1]

Do not contaminate water, foodstuffs, feed, or seed by storage or disposal.[1]

Do not discharge to sewer systems.[1]

Contaminated packaging should be triple-rinsed and offered for recycling or reconditioning.

[1]

Visual Workflow and Decision-Making Diagrams
The following diagrams, generated using Graphviz, illustrate key safety and handling workflows

for Indoxyl acetate powder.
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Receiving and Storage

Handling and Use

Post-Experiment Waste Disposal

Receive Shipment

Inspect Container for Damage

Store at 2-8°C in a Dry, Dark, Well-Ventilated Area

Don Appropriate PPE

Weigh in Ventilated Enclosure

Use in Experiment

Decontaminate Work Area Collect Chemical Waste

Doff and Dispose of PPE Properly

Wash Hands Thoroughly

Label Waste Container

Dispose via Licensed Chemical Waste Contractor

Click to download full resolution via product page

Figure 1: Safe Handling Workflow for Indoxyl Acetate Powder.
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Spill Occurs

Evacuate Immediate Area

Don Appropriate PPE (Gloves, Goggles, Respirator)

Contain Spill with Inert Material

Carefully Collect Powder with Non-Sparking Tools

Place in a Labeled, Sealed Container for Disposal

Decontaminate Spill Area

Dispose of as Hazardous Waste

Click to download full resolution via product page

Figure 2: Experimental Workflow for Spill Cleanup.
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Inhalation

Skin Contact

Eye Contact

Ingestion

Exposure Occurs

Move to Fresh Air

Remove Contaminated Clothing

Rinse with Water for 15 Minutes

Rinse Mouth

Give Artificial Respiration if Not Breathing Seek Immediate Medical Attention

Wash with Soap and Water Seek Medical Attention if Irritation Persists

Remove Contact Lenses Seek Immediate Medical Attention

Do Not Induce Vomiting Seek Immediate Medical Attention

Click to download full resolution via product page

Figure 3: First-Aid Decision Tree for Exposure Incidents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Safety and handling precautions for Indoxyl acetate
powder]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b016902#safety-and-handling-precautions-for-indoxyl-
acetate-powder]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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